Cas no 1247443-88-4 (3-(1-Methyl-1h-1,2,4-triazol-5-yl)propanoic acid)

3-(1-Methyl-1H-1,2,4-triazol-5-yl)propanoic acid is a heterocyclic carboxylic acid derivative featuring a 1,2,4-triazole moiety. This compound is of interest in medicinal and agrochemical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The presence of the 1,2,4-triazole ring enhances its ability to participate in hydrogen bonding and metal coordination, making it useful in ligand design and catalysis. Its carboxylic acid functionality allows for further derivatization, enabling the development of amides, esters, and other derivatives. The methyl substitution on the triazole ring improves stability and influences pharmacokinetic properties, making it a valuable scaffold in drug discovery and material science applications.
3-(1-Methyl-1h-1,2,4-triazol-5-yl)propanoic acid structure
1247443-88-4 structure
Product Name:3-(1-Methyl-1h-1,2,4-triazol-5-yl)propanoic acid
CAS No:1247443-88-4
MF:C6H9N3O2
MW:155.154560804367
CID:5742650
PubChem ID:62697391
Update Time:2025-06-08

3-(1-Methyl-1h-1,2,4-triazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-1138080
    • 3-(1-methyl-1H-1,2,4-triazol-5-yl)propanoic acid
    • AKOS011992230
    • 1247443-88-4
    • 3-(1-methyl-1H-1,2,4-triazol-5-yl)propanoicacid
    • 3-(1-Methyl-1h-1,2,4-triazol-5-yl)propanoic acid
    • Inchi: 1S/C6H9N3O2/c1-9-5(7-4-8-9)2-3-6(10)11/h4H,2-3H2,1H3,(H,10,11)
    • InChI Key: JPTKONHNZQWAJQ-UHFFFAOYSA-N
    • SMILES: OC(CCC1=NC=NN1C)=O

Computed Properties

  • Exact Mass: 155.069476538g/mol
  • Monoisotopic Mass: 155.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 68Ų

3-(1-Methyl-1h-1,2,4-triazol-5-yl)propanoic acid Pricemore >>

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Additional information on 3-(1-Methyl-1h-1,2,4-triazol-5-yl)propanoic acid

3-(1-Methyl-1h-1,2,4-triazol-5-yl)propanoic acid: A Comprehensive Overview

3-(1-Methyl-1h-1,2,4-triazol-5-yl)propanoic acid (CAS No. 1247443-88-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This article delves into the chemical structure, synthesis methods, biological activities, and potential therapeutic applications of this compound, providing a comprehensive overview for researchers and professionals in the field.

Chemical Structure and Properties

3-(1-Methyl-1h-1,2,4-triazol-5-yl)propanoic acid is a small molecule with a molecular formula of C7H9N3O2. The compound features a triazole ring attached to a propionic acid moiety, which imparts unique chemical and biological properties. The presence of the triazole ring enhances the compound's stability and bioavailability, making it an attractive candidate for drug development. The carboxylic acid group provides functional versatility, enabling various chemical modifications and conjugations.

Synthesis Methods

The synthesis of 3-(1-Methyl-1h-1,2,4-triazol-5-yl)propanoic acid can be achieved through several routes. One common method involves the reaction of 3-bromopropionic acid with 1-methyl-1H-1,2,4-triazole in the presence of a base such as potassium carbonate. This reaction proceeds via nucleophilic substitution, yielding the desired product with high purity and yield. Another approach involves the coupling of 3-hydroxypropionic acid with 1-methyl-1H-1,2,4-triazole using a coupling reagent like carbonyl diimidazole (CDI). These synthetic methods are well-documented in the literature and have been optimized for large-scale production.

Biological Activities

3-(1-Methyl-1h-1,2,4-triazol-5-yl)propanoic acid has been extensively studied for its biological activities. Recent research has highlighted its potential as an antifungal agent. Studies have shown that this compound exhibits potent activity against various fungal pathogens, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell membranes and inhibition of key metabolic pathways.

In addition to its antifungal properties, 3-(1-Methyl-1h-1,2,4-triazol-5-yl)propanoic acid has demonstrated anti-inflammatory effects. Preclinical studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Potential Therapeutic Applications

The diverse biological activities of 3-(1-Methyl-1h-1,2,4-triazol-5-yl)propanoic acid have sparked interest in its potential therapeutic applications. Ongoing clinical trials are evaluating its efficacy in treating fungal infections and inflammatory conditions. Early results have been promising, with the compound showing good safety profiles and tolerability in preclinical studies.

In the context of antifungal therapy, 3-(1-Methyl-1h-1,2,4-triazol-5-yl)propanoic acid could offer an alternative to existing treatments that are becoming less effective due to increasing drug resistance. Its ability to target multiple fungal species makes it a valuable addition to the antifungal arsenal.

In terms of anti-inflammatory applications, the compound's ability to modulate cytokine production could provide new avenues for treating chronic inflammatory diseases. Further research is needed to fully understand its mechanisms of action and optimize its therapeutic potential.

Conclusion

3-(1-Methyl-1h-1,2,4-triazol-5-yl)propanoic acid (CAS No. 1247443-88-4) is a promising compound with a wide range of biological activities and potential therapeutic applications. Its unique chemical structure and versatile functional groups make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility. As more data becomes available from clinical trials, this compound may play a significant role in advancing treatments for fungal infections and inflammatory diseases.

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